Cas no 1250698-47-5 (5-methoxy-2-methylpiperidine)

• Product Name: 5-methoxy-2-methylpiperidine
• CAS No: 1250698-47-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD16666383
• CID: 4581725
• PubChem ID: 62074269
• Update Time: 2025-10-30

5-methoxy-2-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-methylpiperidine

• MDL： MFCD16666383
• Inchi： 1S/C7H15NO/c1-6-3-4-7(9-2)5-8-6/h6-8H,3-5H2,1-2H3
• InChI Key： AFQBGTZTVSXPMM-UHFFFAOYSA-N
• SMILES： N1CC(OC)CCC1C

Additional information on 5-methoxy-2-methylpiperidine

Comprehensive Overview of 5-Methoxy-2-methylpiperidine (CAS No. 1250698-47-5): Properties, Applications, and Industry Trends

5-Methoxy-2-methylpiperidine (CAS No. 1250698-47-5) is a specialized organic compound belonging to the piperidine derivative family. Its molecular structure features a methoxy group at the 5-position and a methyl group at the 2-position of the piperidine ring, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's unique stereochemistry and functional groups contribute to its reactivity, enabling its use in asymmetric synthesis and chiral catalyst development.

In recent years, the demand for piperidine derivatives like 5-Methoxy-2-methylpiperidine has surged due to their role in drug discovery programs targeting neurological disorders and metabolic diseases. Researchers frequently search for "CAS 1250698-47-5 supplier" or "5-Methoxy-2-methylpiperidine synthesis method," reflecting the compound's growing importance in medicinal chemistry. Advanced purification techniques such as preparative HPLC and chiral resolution are often employed to achieve high enantiomeric purity (>99%), a critical parameter for bioactive applications.

The compound's physicochemical properties include a molecular weight of 129.20 g/mol, boiling point of approximately 180-185°C, and moderate water solubility. These characteristics make 5-Methoxy-2-methylpiperidine suitable for various reaction conditions, including reductive amination and nucleophilic substitution reactions. Industry professionals often inquire about "5-Methoxy-2-methylpiperidine stability" and "storage conditions for CAS 1250698-47-5," with recommendations typically suggesting inert atmosphere storage at 2-8°C to prevent degradation.

From an industrial perspective, 5-Methoxy-2-methylpiperidine plays a crucial role in the synthesis of advanced materials. Its incorporation into liquid crystal compositions and ionic liquids has been explored for energy storage applications, aligning with current trends in sustainable technology. Search queries like "green chemistry applications of piperidine derivatives" highlight the compound's potential in environmentally friendly processes, particularly when used in catalytic systems that reduce waste generation.

Analytical characterization of CAS 1250698-47-5 typically involves GC-MS, NMR (¹H and ¹³C), and IR spectroscopy. The compound's distinct spectral signatures, including characteristic methoxy proton signals at δ 3.3-3.5 ppm in ¹H NMR, serve as important quality control markers. Laboratories frequently search for "5-Methoxy-2-methylpiperidine NMR data" or "CAS 1250698-47-5 spectroscopic properties" when verifying compound identity and purity for research purposes.

Recent patent literature reveals innovative applications of 5-Methoxy-2-methylpiperidine in photoresist compositions for semiconductor manufacturing, addressing the microelectronics industry's need for high-resolution patterning materials. This connection to electronics fabrication has increased searches for "piperidine derivatives in photolithography" and "CAS 1250698-47-5 in material science," demonstrating the compound's cross-disciplinary relevance.

Safety considerations for handling 5-Methoxy-2-methylpiperidine emphasize standard organic compound precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under current regulations, material safety data sheets (MSDS) recommend handling procedures that have become common search terms, such as "5-Methoxy-2-methylpiperidine safety guidelines" and "CAS 1250698-47-5 handling precautions."

The global market for piperidine derivatives like 5-Methoxy-2-methylpiperidine is projected to grow at a CAGR of 6.2% through 2030, driven by pharmaceutical R&D investments. This growth has led to increased online queries about "CAS 1250698-47-5 market analysis" and "5-Methoxy-2-methylpiperidine price trends," particularly from procurement specialists in the fine chemicals sector.

Future research directions for 5-Methoxy-2-methylpiperidine include exploration of its biological activity profiles and potential as a scaffold for kinase inhibitors. The scientific community's interest is reflected in emerging search terms like "5-Methoxy-2-methylpiperidine biological activity" and "CAS 1250698-47-5 in drug design," indicating expanding applications in targeted therapy development.